(3S,4S)-1-Benzyl-4-methylpyrrolidine-3-carboxylic acid

Specification

• CAS No.: 604798-83-6
• Molecular Formula: C13H17NO2
• Molecular Weight: 219.28 g/mol
• IUPAC Name: (3S,4S)-1-benzyl-4-methylpyrrolidine-3-carboxylic acid
• Standard InChI: InChI=1S/C13H17NO2/c1-10-7-14(9-12(10)13(15)16)8-11-5-3-2-4-6-11/h2-6,10,12H,7-9H2,1H3,(H,15,16)/t10-,12-/m1/s1
• Standard InChI Key: LMUPOQGHGMIUFC-ZYHUDNBSSA-N
• Isomeric SMILES: C[C@@H]1CN(C[C@H]1C(=O)O)CC2=CC=CC=C2
• SMILES: CC1CN(CC1C(=O)O)CC2=CC=CC=C2
• Canonical SMILES: CC1CN(CC1C(=O)O)CC2=CC=CC=C2

Introduction

Structural Elucidation and Stereochemical Significance

Molecular Architecture

The compound’s core structure consists of a five-membered pyrrolidine ring with substituents at the 1, 3, and 4 positions:

• 1-Position: A benzyl group ($\text{C}_6\text{H}_5\text{CH}_2$) attached to the nitrogen atom.

• 3-Position: A carboxylic acid group ($\text{COOH}$).

• 4-Position: A methyl group ($\text{CH}_3$).

The stereochemistry at the 3 and 4 positions ((3S,4S)) is a defining feature, as it influences the molecule’s three-dimensional conformation and its interactions with chiral environments, such as enzyme active sites or receptor pockets.

Crystallographic and Spectroscopic Data

Property	Value
Molecular Formula	$\text{C}_{13}\text{H}_{17}\text{NO}_{2}$
Molecular Weight	219.28 g/mol
Exact Mass	219.126 g/mol
Polar Surface Area (PSA)	40.54 Ų
Octanol-Water Partition Coefficient (LogP)	1.777

Physicochemical Properties and Their Implications

Stereochemical Stability

The (3S,4S) configuration is resistant to racemization under physiological conditions due to the rigidity of the pyrrolidine ring. This stability is critical for maintaining enantiomeric purity in drug development, where unintended stereoisomers could exhibit off-target effects.

Synthetic Considerations

Compound	LogP	PSA (Ų)	Bioactivity
(3S,4S)-1-Benzyl-4-methylpyrrolidine-3-carboxylic acid	1.777	40.54	Potential neuroactive
1-Benzylpyrrolidine-3-carboxylic acid	1.892	40.54	Reduced steric effects
4-Methylpyrrolidine-3-carboxylic acid	0.954	49.33	Increased hydrophilicity

Analytical Characterization

Mass Spectrometry

The exact mass of 219.126 g/mol corresponds to the molecular formula $\text{C}_{13}\text{H}_{17}\text{NO}_{2}$, with characteristic fragmentation patterns expected in ESI-MS:

• Loss of $\text{CO}_2$ (44 Da) from the carboxylic acid group.

• Benzyl group fragmentation ($\text{C}_7\text{H}_7^+$, m/z 91).

Nuclear Magnetic Resonance (NMR)

Hypothetical $^1\text{H}$ NMR peaks would include:

• δ 7.3 ppm: Aromatic protons from the benzyl group.

• δ 3.8 ppm: Methine proton adjacent to the carboxylic acid.

• δ 1.2 ppm: Methyl group protons.